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Compound of Interest

Compound Name: SOLVENT YELLOW 83

CAS No.: 12239-75-7

Cat. No.: B1172513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 83, identified by CAS number 12239-75-7, is a metal complex solvent dye

known for its vibrant yellow hue and excellent solubility in organic solvents.[1] Its commercial

name is Savinyl Yellow RLSN.[1] Chemically classified as a metal complex dye, it is distinct

from Pigment Yellow 83, which is a diarylide pigment with a different chemical structure (CAS

5567-15-7, Formula: C36H32Cl4N6O8). This document provides detailed application notes and

protocols for the use of Solvent Yellow 83 in various materials science applications, tailored

for a scientific audience.

Physicochemical Properties and Specifications
Solvent Yellow 83 is a yellow powder with a density of 1.40 g/cm³.[1] Its properties make it

suitable for applications requiring high fastness and stability.
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Property Specification

CAS Number 12239-75-7

Chemical Class Metal Complex Dye

Physical Appearance Yellow Powder

Hue Yellow

Density 1.40 g/cm³[1]

Solubility

Butyl Cellosolve: 350 g/L, Acetone: 250 g/L,

Methyl Ethyl Ketone: 450 g/L, Diacetone

Alcohol: 500 g/L

pH (1% solution) 6.0 - 8.0

Dye Content (Spectro) 98 - 103%

Moisture Content < 5%

Light Fastness (Lacquer) 7-8[1]

Alkali Fastness (Lacquer) 4-5

Acid Fastness (Lacquer) 4-5

Applications in Materials Science
Solvent Yellow 83 is utilized in a range of materials science applications due to its excellent

solubility and fastness properties.[1][2][3] Its primary applications include:

Industrial Paints and Coatings: As a colorant for solvent-based paints and coatings, offering

high transparency and weather resistance.

Polymer Coloration: Suitable for coloring various plastics and resins where solubility in

organic solvents is a key requirement.

Wood Stains: Its solubility allows for deep penetration into wood substrates, providing a

vibrant and durable yellow color.
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Leather Finishes: Used in the surface coating of leather to impart a uniform and lightfast

yellow coloration.

Printing Inks: A key component in the formulation of special printing inks, particularly for

flexible and gravure printing.[1]

Experimental Protocols
The following are generalized experimental protocols for the application of Solvent Yellow 83
in common materials science applications. Researchers should optimize these protocols based

on their specific substrates, equipment, and desired outcomes.

Protocol 1: Incorporation into a Solvent-Based Acrylic
Coating
Objective: To prepare a transparent yellow acrylic lacquer.

Materials:

Solvent Yellow 83

Acrylic resin (e.g., polymethyl methacrylate)

Solvent system (e.g., a mixture of ketones, esters, and aromatic hydrocarbons)

Stirrer/homogenizer

Film applicator

Substrate for coating (e.g., glass or metal panel)

Procedure:

Dissolution of the Dye: Prepare a stock solution of Solvent Yellow 83 by dissolving the dye

in a suitable solvent (e.g., Methyl Ethyl Ketone) at a concentration of 1-5% (w/v). Gentle

heating and stirring can aid dissolution.
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Preparation of the Lacquer Base: Dissolve the acrylic resin in the chosen solvent system to

the desired viscosity and solid content.

Incorporation of the Dye: While stirring, slowly add the Solvent Yellow 83 stock solution to

the acrylic resin solution until the desired color intensity is achieved.

Homogenization: Continue stirring for 30-60 minutes to ensure uniform dispersion of the dye.

Application: Apply the colored lacquer to the substrate using a film applicator of a specified

thickness.

Curing: Allow the solvent to evaporate at room temperature, followed by oven curing at a

temperature suitable for the acrylic resin (typically 80-120°C).

Protocol 2: Staining of Wood Substrates
Objective: To apply a transparent yellow stain to a wooden surface.

Materials:

Solvent Yellow 83

Solvent blend (e.g., ethanol, butyl acetate)

Binder (e.g., nitrocellulose or acrylic resin, optional for improved adhesion)

Wood substrate (e.g., maple or pine)

Applicator (e.g., cloth or brush)

Sanding paper

Procedure:

Surface Preparation: Sand the wood surface with fine-grit sandpaper and remove any dust.

Stain Preparation: Dissolve Solvent Yellow 83 in the solvent blend to a concentration of 0.1-

1% (w/v). If a binder is used, ensure it is compatible with the solvent system.
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Application: Apply the stain evenly to the wood surface using a cloth or brush, following the

grain of the wood.

Penetration: Allow the stain to penetrate the wood for a specified time (e.g., 5-15 minutes).

Excess Removal: Wipe off any excess stain with a clean cloth.

Drying: Allow the stained wood to dry completely. A topcoat of clear lacquer can be applied

for added protection.

Protocol 3: Coloration of Leather Finishes
Objective: To prepare a yellow-colored finishing solution for leather.

Materials:

Solvent Yellow 83

Binder emulsion (e.g., acrylic or polyurethane dispersion)

Co-solvents (e.g., glycol ethers)

Water

Spray gun or roller coater

Leather substrate

Procedure:

Dye Solution Preparation: Prepare a concentrated solution of Solvent Yellow 83 in a

suitable co-solvent.

Finishing Formulation: In a mixing vessel, combine the binder emulsion, water, and any other

finishing auxiliaries.

Color Addition: While stirring, slowly add the concentrated dye solution to the finishing

formulation until the desired shade is achieved.
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Application: Apply the colored finish to the leather surface using a spray gun or roller coater

in thin, even coats.

Drying and Curing: Dry each coat before applying the next. After the final coat, cure the finish

according to the binder manufacturer's recommendations.
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Caption: General workflow for incorporating Solvent Yellow 83 into a material matrix.
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Caption: Logical workflow for the development of materials using Solvent Yellow 83.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.colorantsgroup.com/solvent-yellow-83.php
https://www.ulprospector.com/en/la/Coatings/Detail/33725/719889/Savinyl-Yellow-RLSN
https://www.specialchem.com/coatings/product/colorants-chem-solvent-yellow-83
https://www.benchchem.com/product/b1172513/docs#solvent-yellow-83-comprehensive-application-notes-and-protocols-for-materials-science
https://www.benchchem.com/product/b1172513/docs#solvent-yellow-83-comprehensive-application-notes-and-protocols-for-materials-science
https://www.benchchem.com/product/b1172513/docs#solvent-yellow-83-comprehensive-application-notes-and-protocols-for-materials-science
https://www.benchchem.com/product/b1172513/docs#solvent-yellow-83-comprehensive-application-notes-and-protocols-for-materials-science
https://www.benchchem.com/product/b1172513?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

